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Compound of Interest

Compound Name: N,N-Diethyl-4-nitroaniline

CAS No.: 2216-15-1

Cat. No.: B181174

Get Quote

N,N-Diethyl-4-nitroaniline is an aromatic organic compound characterized by a benzene ring

substituted with a nitro group and a diethylamino group at the para (4) position. This "push-pull"

electronic structure, with the electron-donating diethylamino group and the electron-

withdrawing nitro group, is fundamental to its notable chemical and physical properties,

particularly its use as a solvatochromic dye.

Key Identifiers
A consistent and accurate identification is paramount for regulatory compliance, procurement,

and scientific communication.
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Identifier Value Source(s)

CAS Number 2216-15-1 [1][2][3][4]

IUPAC Name N,N-diethyl-4-nitroaniline [4]

Synonyms

p-Nitro-N,N-diethylaniline, N,N-

Diethyl-p-nitroaniline, N,N-

Diethyl-4-nitrobenzenamine

[3][4]

Molecular Formula C₁₀H₁₄N₂O₂ [1][2][3][5]

InChI Key
CFPIZMWTMRWZRO-

UHFFFAOYSA-N
[1][6]

Physicochemical Properties
The following properties are critical for designing experimental conditions, including solvent

selection, reaction temperature, and purification methods.

Property Value Source(s)

Molecular Weight 194.23 g/mol [1][2][5]

Appearance
Yellow needles or yellow

crystalline mass/solid
[1][5][7]

Melting Point 76 °C [5]

Boiling Point ~350.68 °C (rough estimate) [5]

Solubility Insoluble in water [5][7]

Storage Temperature Ambient Temperature [8]

Chemical Structure
The molecular architecture dictates the compound's reactivity and spectral characteristics.

Caption: Skeletal structure of N,N-Diethyl-4-nitroaniline.
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Section 2: Synthesis and Mechanism
N,N-Diethyl-4-nitroaniline is typically synthesized via the nucleophilic substitution of a

halogen on a nitro-substituted benzene ring or by the direct alkylation of a precursor aniline.

The choice of pathway often depends on the availability and cost of starting materials.

Common Synthetic Pathway: Dialkylation
A common laboratory-scale synthesis involves the reaction of a 4-halonitrobenzene (e.g., 1-

bromo-4-nitrobenzene or 1-chloro-4-nitrobenzene) with diethylamine.[9] The reaction proceeds

via a nucleophilic aromatic substitution mechanism, where the electron-withdrawing nitro group

activates the aromatic ring towards attack by the amine.

1-Halo-4-nitrobenzene

Reaction Vessel
Heat (Reflux)

Diethylamine

Solvent (e.g., Ethanol)
Base (e.g., K₂CO₃)

Aqueous Workup
(Quenching, Extraction)

Purification
(Recrystallization)

N,N-Diethyl-4-nitroaniline

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of N,N-Diethyl-4-nitroaniline.

Experimental Protocol: Synthesis from 1-Chloro-4-
nitrobenzene
This protocol is a representative example and must be adapted and optimized based on

laboratory conditions. All work must be performed in a well-ventilated fume hood with

appropriate personal protective equipment (PPE).

Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, combine 1-chloro-4-nitrobenzene (1.0 eq), an excess of diethylamine (2.5-

3.0 eq), and a suitable base such as potassium carbonate (1.5 eq).
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Solvent Addition: Add a polar aprotic solvent, such as ethanol or acetonitrile, to facilitate the

dissolution of the reactants.

Reaction: Heat the mixture to reflux and maintain this temperature for several hours (4-8

hours). Monitor the reaction progress using thin-layer chromatography (TLC).

Workup: After the reaction is complete (as indicated by the consumption of the starting

material), cool the mixture to room temperature. Filter off any inorganic salts.

Extraction: Remove the solvent under reduced pressure. Dissolve the resulting residue in an

organic solvent like ethyl acetate and wash with water and brine to remove any remaining

diethylamine and salts.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water or ligroin) to yield the final product as yellow crystals.[5]

Section 3: Key Applications and Field Insights
The unique electronic structure of N,N-Diethyl-4-nitroaniline makes it more than just a

synthetic intermediate.

Solvatochromic Probes: This is a primary application. The compound exhibits strong

solvatochromism, meaning its UV-visible absorption spectrum shifts significantly with

changes in solvent polarity. The large difference in dipole moment between its ground state

and excited state makes it highly sensitive to the surrounding solvent environment. This

property makes it a valuable probe in the determination of empirical solvent polarity scales,

such as the Kamlet-Taft parameters (π*).[10]

Intermediate in Dye and Pigment Synthesis: As a nitroaniline derivative, it serves as a

precursor for the synthesis of various azo dyes and other colorants used in the textile and

printing industries.

Non-Linear Optical (NLO) Materials Research: Molecules with significant charge-transfer

character, like N,N-Diethyl-4-nitroaniline, are investigated as model compounds for the
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development of organic materials with non-linear optical properties, which have potential

applications in telecommunications and photonics.[11][12]

Section 4: Safety, Handling, and Reactivity Profile
N,N-Diethyl-4-nitroaniline is a hazardous chemical that requires careful handling. The

information below is a summary; always consult the most current Safety Data Sheet (SDS)

from your supplier before use.[13]

Hazard Summary
While a specific, detailed GHS classification was not consistently available across all sources,

the reactivity profile and data for structurally similar compounds (like N,N-dimethyl-4-

nitroaniline) indicate significant hazards.[14][15]

Hazard Type Description Source(s)

Reactivity

As a nitrated amine, it is a

chemical base that neutralizes

acids exothermically. It may be

incompatible with isocyanates,

peroxides, acid halides, and

strong reducing agents.

[5][7]

Explosive Hazard

Aromatic nitro compounds may

react explosively in the

presence of a strong base

(e.g., sodium hydroxide) or

when mixed with reducing

agents, which can culminate in

detonation.

[5][7]

Health Hazard

A structurally similar chemical

is known to cause

methemoglobinemia. It is

presumed to be toxic if

swallowed, in contact with skin,

or inhaled, and may cause skin

and eye irritation.

[5][7][14][15]
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Handling and First Aid
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood. Ensure eyewash stations and safety showers are readily accessible.[15][16]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with

side shields, and a lab coat. Avoid breathing dust.[15][16]

Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container. Keep

away from strong acids, bases, and oxidizing and reducing agents.[16]

First Aid:

Skin Contact: Immediately wash off with plenty of soap and water while removing all

contaminated clothing. Seek immediate medical attention.[16]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes. Seek

immediate medical attention.[15]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[16]

Ingestion: Do NOT induce vomiting. Rinse mouth and call a physician or poison control

center immediately.[15][16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1749919.htm
https://www.sigmaaldrich.com/JP/ja/product/apolloscientificltd/apoh57c99765?context=bbe
https://www.chemicalbook.com/synthesis/n-n-diethyl-4-nitroaniline.htm
https://www.researchgate.net/figure/Structures-of-left-4-nitroaniline-and-N-N-diethyl-4-nitroaniline-and-right_fig1_341142282
https://www.thermofisher.com/order/catalog/product/L00404.14
https://www.thermofisher.com/order/catalog/product/L00404.14
https://www.thermofisher.cn/order/catalog/product/L00404.06
https://www.sigmaaldrich.com/JP/ja/product/apolloscientificltd/apoh57c99765?context=bbe
https://www.fishersci.com/store/msds?partNumber=AC408410250&productDescription=N%2CN-DIMETHYL-P-NITROANIL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00404~~PDF~~MTR~~CGV4~~EN~~2026-01-03%2002:47:58~~N%20N-Dimethyl-4-nitroaniline~~
https://www.fishersci.com/store/msds?partNumber=AAL0040414&productDescription=NN-DIMETHL-4-NTROANILI+98%2B+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b181174/docs#section-1-chemical-identification-and-core-properties
https://www.benchchem.com/product/b181174/docs#section-1-chemical-identification-and-core-properties
https://www.benchchem.com/product/b181174/docs#section-1-chemical-identification-and-core-properties
https://www.benchchem.com/product/b181174/docs#section-1-chemical-identification-and-core-properties
https://www.benchchem.com/product/b181174?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

